![molecular formula C11H11FO2 B1464202 (E)-4-(4-Fluoro-3-methylphenyl)-3-butenoic acid CAS No. 1353519-32-0](/img/structure/B1464202.png)
(E)-4-(4-Fluoro-3-methylphenyl)-3-butenoic acid
Overview
Description
(E)-4-(4-Fluoro-3-methylphenyl)-3-butenoic acid, otherwise known as 4-Fluoro-3-methyl-3-butenoic acid, is a synthetic organic compound that has been widely studied due to its unique and versatile properties. It is a carboxylic acid that is known for its strong acidity and is used in a variety of applications, including in scientific research and laboratory experiments.
Scientific Research Applications
4-Fluoro-3-methyl-3-butenoic acid has a wide range of scientific research applications. It has been used to study the effects of carboxylic acids on the structure and function of proteins, as well as to investigate the mechanisms of enzyme catalysis. It has also been used in the study of the effects of carboxylic acids on the structure and function of membranes. Additionally, it has been used in the study of the effects of carboxylic acids on the structure and function of DNA.
Mechanism of Action
The mechanism of action of 4-Fluoro-3-methyl-3-butenoic acid is not yet fully understood. However, it is believed that this compound acts as a proton donor, donating a proton to the target molecule and thus altering its structure and function. Additionally, it is believed to act as an inhibitor of certain enzymes, thus affecting the biochemical processes that they are involved in.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-Fluoro-3-methyl-3-butenoic acid are not yet fully understood. However, it is known to affect the structure and function of proteins, membranes, and DNA. It has also been shown to inhibit certain enzymes, thus affecting the biochemical processes that they are involved in. Additionally, it has been shown to have an antifungal effect.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-Fluoro-3-methyl-3-butenoic acid in laboratory experiments is its low cost and availability. Additionally, it is relatively easy to synthesize, making it an ideal choice for laboratory experiments. However, there are also some limitations to using this compound in laboratory experiments. It is known to be unstable in alkaline conditions and can be difficult to handle due to its strong acidity.
Future Directions
The potential future directions for 4-Fluoro-3-methyl-3-butenoic acid research include further investigation into its biochemical and physiological effects, as well as its potential applications in drug development. Additionally, further research could be done to better understand its mechanism of action and to develop more efficient synthesis methods. Additionally, there is potential for the development of new derivatives of this compound that could be used for different purposes. Finally, further research could be done to explore the potential uses of this compound in other fields, such as agriculture and food science.
properties
IUPAC Name |
(E)-4-(4-fluoro-3-methylphenyl)but-3-enoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11FO2/c1-8-7-9(5-6-10(8)12)3-2-4-11(13)14/h2-3,5-7H,4H2,1H3,(H,13,14)/b3-2+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RMJWZXUPNBGTEP-NSCUHMNNSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)C=CCC(=O)O)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C(C=CC(=C1)/C=C/CC(=O)O)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11FO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
194.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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